2-(3,4-Dimethylphenyl)quinoline-4-carboxylic acid
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Overview
Description
“2-(3,4-Dimethylphenyl)quinoline-4-carboxylic acid” is a chemical compound with the linear formula C18H15NO2 . It has a molecular weight of 277.326 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a quinoline ring attached to a carboxylic acid group and a 3,4-dimethylphenyl group . The CAS Number for this compound is 20389-06-4 .
Scientific Research Applications
Synthesis and Biological Evaluation :
- Quinoline-2-carboxylates, including 2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid derivatives, have been synthesized under microwave irradiation. These compounds were evaluated for various biological activities, such as antioxidant, antimicrobial, antiplatelet, and anti-inflammatory activities. Some derivatives demonstrated significant potential in these areas, indicating the versatility of these compounds in biological applications (Fazal et al., 2015).
Cytotoxic Activity :
- Certain carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to quinoline-4-carboxylic acids, have been synthesized and tested for cytotoxic activity against various cancer cell lines. These compounds displayed potent cytotoxicity, with some showing promising results in vivo against colon tumors in mice (Deady et al., 2003).
Synthetic Chemistry Innovations :
- A novel synthetic protocol for quinoline-2-carboxylates has been developed, demonstrating the chemical versatility and adaptability of these compounds in various synthetic contexts. This protocol involves a one-pot synthesis under heterogeneous conditions, highlighting the practical utility in synthetic chemistry (Gabrielli et al., 2016).
Antioxidant and Antibacterial Studies :
- Phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid have been synthesized and evaluated for antioxidant and antibacterial activities. These compounds showed good chelating ability and scavenging activity, with some demonstrating potency comparable to ampicillin against certain bacterial strains (Shankerrao et al., 2013).
Photophysical Properties Study :
- Quinoline-6-carboxylic acid derivatives have been synthesized and their photophysical behaviors studied. These compounds exhibited dual emissions and large Stokes shift emission patterns, indicating their potential in photophysical applications and as fluorescent probes (Padalkar & Sekar, 2014).
Future Directions
Mechanism of Action
Target of Action
Similar quinoline-4-carboxylic acid derivatives have been identified as potent inhibitors of alkaline phosphatases . These enzymes play a crucial role in many biological processes, including bone mineralization and the regulation of intracellular levels of phosphate .
Mode of Action
It’s plausible that it interacts with its targets (potentially alkaline phosphatases) by binding to their active sites, thereby inhibiting their function .
Biochemical Pathways
Given its potential inhibitory effects on alkaline phosphatases, it could impact pathways related to phosphate metabolism and bone mineralization .
Pharmacokinetics
Similar compounds with higher lipophilicity have been shown to display higher activity, suggesting that lipophilicity may impact the bioavailability of this compound .
Result of Action
If it indeed inhibits alkaline phosphatases, it could potentially alter intracellular phosphate levels and affect processes such as bone mineralization .
properties
IUPAC Name |
2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO2/c1-11-7-8-13(9-12(11)2)17-10-15(18(20)21)14-5-3-4-6-16(14)19-17/h3-10H,1-2H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHOVQBPFQFEWSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20350110 |
Source
|
Record name | 2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20350110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20389-06-4 |
Source
|
Record name | 2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20350110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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